Cas no 1781787-70-9 (C-(4-Bromo-pyrazolo[1,5-a]pyridin-3-yl)-methylamine)

• Product Name: C-(4-Bromo-pyrazolo[1,5-a]pyridin-3-yl)-methylamine
• CAS No: 1781787-70-9
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• CID: 6620704
• Update Time: 2026-03-11

C-(4-Bromo-pyrazolo[1,5-a]pyridin-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(4-Bromo-pyrazolo[1,5-a]pyridin-3-yl)-methylamine

• Inchi： 1S/C8H8BrN3/c9-7-2-1-3-12-8(7)6(4-10)5-11-12/h1-3,5H,4,10H2
• InChI Key： XXKCZFRFUMRDSS-UHFFFAOYSA-N
• SMILES： C(C1C=NN2C=CC=C(Br)C=12)N

Additional information on C-(4-Bromo-pyrazolo[1,5-a]pyridin-3-yl)-methylamine

Introduction to C-(4-Bromo-pyrazolo[1,5-a]pyridin-3-yl)-methylamine (CAS No. 1781787-70-9)

C-(4-Bromo-pyrazolo[1,5-a]pyridin-3-yl-methylamine) is a significant compound in the realm of pharmaceutical chemistry, featuring a complex heterocyclic structure that has garnered considerable attention for its potential applications in drug discovery and medicinal chemistry. This compound, identified by its CAS number 1781787-70-9, represents a fusion of pyrazole and pyridine moieties, interconnected through a brominated bridge, which enhances its pharmacological relevance.

The structural framework of C-(4-Bromo-pyrazolo[1,5-a]pyridin-3-yl-methylamine) is particularly intriguing due to the presence of the bromine atom at the 4-position of the pyrazolo[1,5-a]pyridine core. This substitution pattern is strategically important as it allows for further functionalization and interaction with biological targets. The compound's amine group at the methyl position provides a versatile handle for chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The pyrazolo[1,5-a]pyridine scaffold, in particular, has been extensively studied for its role in various pharmacological pathways. Its ability to modulate enzyme activity and interact with specific receptors has made it a cornerstone in the design of drugs targeting neurological disorders, inflammatory diseases, and even certain types of cancer.

The brominated derivative C-(4-Bromo-pyrazolo[1,5-a]pyridin-3-yl-methylamine) benefits from the enhanced reactivity provided by the bromine atom. This atom can participate in various chemical reactions, such as cross-coupling reactions, which are pivotal in constructing more intricate molecular architectures. Such reactions are commonly employed in the pharmaceutical industry to link different pharmacophores together, creating compounds with enhanced biological activity.

One of the most compelling aspects of C-(4-Bromo-pyrazolo[1,5-a]pyridin-3-yl-methylamine) is its potential as a building block for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that can precisely target disease-causing pathways without harming healthy cells.

Recent studies have highlighted the importance of heterocyclic compounds in kinase inhibition. For instance, derivatives of pyrazolo[1,5-a]pyridine have shown promising results in preclinical trials as inhibitors of tyrosine kinases. The presence of the bromine atom in C-(4-Bromo-pyrazolo[1,5-a]pyridin-3-yl-methylamine) allows for further derivatization to optimize binding affinity and selectivity. This flexibility is crucial for developing drugs that can effectively interact with their targets while minimizing off-target effects.

The synthesis of C-(4-Bromo-pyrazolo[1,5-a]pyridin-3-yl-methylamine) involves multiple steps that require precise control over reaction conditions. The initial step typically involves the formation of the pyrazolo[1,5-a]pyridine core through cyclocondensation reactions. Once this core is established, bromination at the 4-position can be achieved using standard halogenation techniques. The final step involves introducing the methylamine group at the 3-position through nucleophilic substitution or other suitable methods.

In terms of applications, C-(4-Bromo-pyrazolo[1,5-a]pyridin-3-yl-methylamine) has shown promise not only as a kinase inhibitor but also as a precursor for more complex drug candidates. Its structural features make it an excellent candidate for further modifications aimed at improving solubility, bioavailability, and metabolic stability. These properties are essential for any drug candidate intended for clinical use.

The pharmaceutical industry continually seeks innovative ways to overcome challenges associated with drug development. Heterocyclic compounds like C-(4-Bromo-pyrazolo[1,5-a]pyridin-3-yl-methylamine) offer a rich source of inspiration due to their diverse biological activities and synthetic versatility. As research progresses, it is likely that new applications and derivatives will emerge, further solidifying their role in modern medicine.

In conclusion, C-(4-Bromo-pyrazolo[1,5-a]pyridin-3-yl-methylamine strong>) (CAS No. 1781787-70-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for chemists and biologists alike. As our understanding of biological pathways continues to evolve， so too will our ability to harness compounds like this one for therapeutic purposes.